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Compound of Interest |

Compound Name: Morpholin-2-ol
CAS No.: 99839-31-3
Cat. No.: B1601490
- 7

Executive Summary

Morpholin-2-ol (also known as 2-hydroxymorpholine) is a cyclic hemiacetal that exists in a
dynamic equilibrium with its open-chain tautomer,

-(2-hydroxyethyl)aminoacetaldehyde. Its stability is strictly pH-dependent.

 In Acidic Media (pH < 4): The compound is relatively stable kinetically but exists in
equilibrium with the protonated open-chain aldehyde. It is typically supplied and stored as
the hydrochloride salt to prevent degradation.

 In Basic Media (pH > 8): The compound is highly unstable. The free base form undergoes
rapid ring opening, leading to intermolecular polymerization, browning, and complex tar
formation via Schiff base and aldol-like condensations.

Key Recommendation: Always handle Morpholin-2-ol in acidic or neutral buffers at low
temperatures. Avoid exposure to basic conditions unless the transient open-chain intermediate
is the desired species for immediate capture (e.g., reductive amination).

Chemical Identity & Equilibrium Mechanics

To understand the stability issues, one must understand the fundamental equilibrium.
Morpholin-2-ol is not a static ring; it is a "masked" aldehyde.
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The Equilibrium Mechanism

In aqueous solution, the hemiacetal ring opens to form an amino-aldehyde. This reaction is
reversible but driven by pH.

Figure 1: The dynamic equilibrium between the cyclic Morpholin-2-ol and its open-chain
aldehyde form.

Stability in Acidic Media (pH < 4)
Behavior
In acidic environments (e.g., 0.1 M HCI), the morpholine nitrogen is protonated (
).
e Protonation: The nitrogen becomes ammonium (
).

» Ring Opening: Acid catalyzes the hydrolysis of the hemiacetal bond, establishing an
equilibrium with the open-chain aldehyde.

« Stability Factor: Crucially, the protonated amine cannot act as a nucleophile. It cannot attack
the aldehyde group of a neighboring molecule. Therefore, polymerization is inhibited.

Experimental Implications
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Parameter Status Technical Insight
N ) Highly soluble in water/acid as
Solubility High o
the cationic salt.
) Rapid equilibration with the
Hydrolysis Yes
open aldehyde form.
Protected from self-
Degradation Low condensation due to N-
protonation.
The HCI salt is the standard
Storage Stable commercial form for this

reason.

Protocol: Preparation of Stable Stock Solution

e Solvent: Use 0.1 M HCI or a citrate buffer (pH 3-4).

 Dissolution: Dissolve Morpholin-2-ol hydrochloride at

o Usage: Use immediately or freeze at

e Avoid: Do not neutralize the stock solution until the exact moment of reaction.

Stability in Basic Media (pH > 8)

Behavior

In basic conditions, the nitrogen exists as a free amine (

).

e Ring Opening: The base promotes the formation of the open-chain aldehyde.
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» Catastrophic Failure Mode: The free amine of one molecule attacks the aldehyde of another.
This leads to:

o Intermolecular Schiff Base Formation: Formation of imines (oligomers).
o Aldol Condensation: The aldehyde undergoes self-reaction.

o Browning: Rapid formation of complex, insoluble brown polymers (similar to Maillard
reaction products).

Degradation Pathway

Figure 2: The cascade of polymerization reactions triggered by basic conditions.

: Limplicati

Parameter Status Technical Insight

- ] Initial solubility is high, followed
Solubility Variable L
by precipitation of polymers.

Solution turns yellow
Color Change High Risk brown

black within minutes/hours.

Suitable only for in situ capture
Reactivity High (e.g., Petasis or Strecker

reactions).

Troubleshooting & FAQs
Q1: My Morpholin-2-ol solution turned brown. Can | still
use it?

Answer:No. The brown color indicates the formation of irreversible polymers (melanoidins). The
effective concentration of the monomer is unknown and likely negligible. Discard and prepare a
fresh solution in acidic buffer.
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Q2: | need to run a reaction at pH 9. How do | handle this
reagent?

Answer: Do not incubate Morpholin-2-ol at pH 9 alone.

» Protocol: Add the Morpholin-2-ol last to the reaction mixture containing your target
nucleophile/electrophile.

e Mechanism: You want your target reagent to trap the open-chain aldehyde/amine faster than
the Morpholin-2-ol can react with itself.

o Tip: Use a large excess of the trapping partner if possible.

Q3: Is Morpholin-2-ol the same as Morpholine?

Answer:No. Morpholine is a stable secondary amine (C4H9NO). Morpholin-2-ol (C4HI9NO?2)
has a hydroxyl group at position 2, making it a hemiacetal. It is significantly more reactive and
less stable than morpholine [1, 6].

Q4: Can | analyze Morpholin-2-ol by LC-MS?
Answer: Yes, but be careful with the mobile phase.
» Acidic Mobile Phase (0.1% Formic Acid): You will likely detect the protonated parent ion

(for the open chain/ring equilibrium).

» Basic Mobile Phase: Avoid. Degradation will occur on-column or in the autosampler.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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